(2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride

• IUPAC Name: (2R)-2-[(2-methyl-1,3-thiazol-4-yl)methylamino]propanoic acid;dihydrochloride
• InChI: InChI=1S/C8H12N2O2S.2ClH/c1-5(8(11)12)9-3-7-4-13-6(2)10-7;;/h4-5,9H,3H2,1-2H3,(H,11,12);2*1H/t5-;;/m1../s1
• InChI Key: OEGGCFHKPFTJPT-ZJIMSODOSA-N
• Canonical SMILES: CC1=NC(=CS1)CNC(C)C(=O)O.Cl.Cl
• Isomeric SMILES: CC1=NC(=CS1)CN[C@H](C)C(=O)O.Cl.Cl
• Molecular Formula: C8H14Cl2N2O2S
• Molecular Weight: 273.18 g/mol

Description

(2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride is not fully understood. However, it is believed to act through the modulation of glutamate receptors, specifically the N-methyl-D-aspartate (NMDA) receptor. It has been shown to bind to the glycine site of the NMDA receptor, which enhances the receptor's activity and leads to increased calcium influx into the neuron.
Biochemical and Physiological Effects:
(2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride has been shown to have several biochemical and physiological effects. It can enhance synaptic plasticity, which is the ability of the brain to form and strengthen connections between neurons. It can also increase the release of neurotrophic factors, which promote the growth and survival of neurons. Additionally, it can reduce oxidative stress and inflammation, which are both implicated in the pathogenesis of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride in lab experiments is its ability to enhance synaptic plasticity, which is a crucial process in learning and memory. It can also be used to study the role of the NMDA receptor in various neurological disorders. However, one of the limitations is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride. One direction is to investigate its potential use as a therapeutic agent for the treatment of various neurological disorders, including Alzheimer's disease, epilepsy, stroke, and traumatic brain injury. Another direction is to study its mechanism of action in more detail, which can provide insights into the role of the NMDA receptor in synaptic plasticity and neurological disorders. Additionally, it can be used to develop new drugs that target the NMDA receptor and can be used to treat various neurological disorders.
In conclusion, (2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride is a chemical compound that has potential applications in various fields, including medicinal chemistry, neurobiology, and pharmacology. Its ability to enhance synaptic plasticity and its neuroprotective effects make it a promising therapeutic agent for the treatment of various neurological disorders. Further research is needed to fully understand its mechanism of action and to develop new drugs that target the NMDA receptor.

Synthesis Methods

(2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride is synthesized through a multi-step process involving the reaction of 2-methyl-1,3-thiazole with chloroacetic acid, followed by the reaction of the resulting intermediate with N-methylpropane-2,3-diamine. The final product is obtained through the reaction of the intermediate with hydrochloric acid.

Scientific Research Applications

(2R)-2-{[(2-methyl-1,3-thiazol-4-yl)methyl]amino}propanoic acid dihydrochloride has been extensively studied for its potential applications in various fields, including medicinal chemistry, neurobiology, and pharmacology. It has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. It has also been investigated for its potential use as a therapeutic agent for the treatment of epilepsy, stroke, and traumatic brain injury.